Cas no 2095409-20-2 (7-methyl-5-oxa-2,6-diazaspiro[3.4]oct-7-ene;hydrochloride)

• Product Name: 7-methyl-5-oxa-2,6-diazaspiro[3.4]oct-7-ene;hydrochloride
• CAS No: 2095409-20-2
• MF: C₆H₁₁ClN₂O
• MW: 162.617340326309
• CID: 5039079
• PubChem ID: 118998084
• Update Time: 2026-02-28

7-methyl-5-oxa-2,6-diazaspiro[3.4]oct-7-ene;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Methyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene hcl
• 7-Methyl-5-oxa-2,6-diazaspiro[3.4]oct-6-ene hydrochloride
• 7-methyl-5-oxa-2,6-diazaspiro[3.4]oct-7-ene;hydrochloride

• Inchi： 1S/C6H10N2O.ClH/c1-5-2-6(9-8-5)3-7-4-6;/h7H,2-4H2,1H3;1H
• InChI Key： LGAICXPBUHKTTF-UHFFFAOYSA-N
• SMILES： Cl.O1C2(CC(C)=N1)CNC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Topological Polar Surface Area: 33.6

Additional information on 7-methyl-5-oxa-2,6-diazaspiro[3.4]oct-7-ene;hydrochloride

Exploring 7-methyl-5-oxa-2,6-diazaspiro[3.4]oct-7-ene hydrochloride (CAS 2095409-20-2): A Versatile Spirocyclic Compound in Modern Research

The 7-methyl-5-oxa-2,6-diazaspiro[3.4]oct-7-ene hydrochloride (CAS 2095409-20-2) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its spiro[3.4]octane core, combined with heterocyclic nitrogen and oxygen atoms, offers a rigid yet functionalized scaffold ideal for drug discovery. Researchers are particularly interested in its potential as a bioisostere for saturated carbocycles, enabling improved metabolic stability and target selectivity.

In the context of trending topics like fragment-based drug design (FBDD) and proteolysis-targeting chimeras (PROTACs), this compound’s spirocyclic architecture provides a valuable template. Its three-dimensional complexity addresses the "flatland" challenge often seen in small-molecule libraries, aligning with the demand for 3D-rich scaffolds in hit-to-lead optimization. The hydrochloride salt form further enhances solubility, a critical factor for in vitro assays and formulation development.

The 7-methyl-5-oxa-2,6-diazaspiro[3.4]oct-7-ene framework also intersects with AI-driven drug discovery trends. Computational models highlight its privileged structure for modulating protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. Questions like "How do spirocycles improve drug bioavailability?" or "What are the synthetic routes to diazaspiro compounds?" frequently appear in scientific forums, reflecting its relevance.

From a synthetic chemistry perspective, the CAS 2095409-20-2 compound exemplifies advances in green chemistry. Its preparation often involves catalytic cyclization methods, reducing heavy metal waste—a priority for sustainable manufacturing. The 5-oxa-2,6-diazaspiro moiety’s stability under physiological conditions makes it a candidate for prodrug strategies, another area of growing interest.

In summary, 7-methyl-5-oxa-2,6-diazaspiro[3.4]oct-7-ene hydrochloride represents a convergence of structural innovation and practical applicability. Its role in addressing undruggable targets and compatibility with high-throughput screening platforms ensures its continued prominence in peer-reviewed literature and patent filings.